Cas no 3383-43-5 (3-(4-Nitrophenyl)-3-oxopropanenitrile)
3383-43-5 structure
Product Name:3-(4-Nitrophenyl)-3-oxopropanenitrile
CAS No:3383-43-5
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD00463893
CID:44087
PubChem ID:591459
Update Time:2025-04-18
3-(4-Nitrophenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Nitrophenyl)-3-oxopropanenitrile
- 3-(4-Nitrophenyl)-3-oxopropionitrile
- 4-Nitrobenzoylacetonitrile
- 2-cyano-4'-nitroacetophenone
- A821954
- MFCD00463893
- C78151
- CS-0142297
- 3-(4-nitrophenyl)-3-oxidanylidene-propanenitrile
- SCHEMBL877462
- DTXSID70343678
- 3-(4-Nitrophenyl)-3-oxopropanenitrile #
- FT-0711418
- Cambridge id 5100037
- (p-Nitrobenzoyl)acetonitrile
- BOC-D-2-AMINO-5-PHENYL-PENTANOICACIDDCHASALT
- 3383-43-5
- AKOS000182631
- AB06175
- 2-cyano-4'nitroacetophenone
- DB-021677
- 813-940-9
-
- MDL: MFCD00463893
- Inchi: 1S/C9H6N2O3/c10-6-5-9(12)7-1-3-8(4-2-7)11(13)14/h1-4H,5H2
- InChI Key: DXYPCBNFJFSXFY-UHFFFAOYSA-N
- SMILES: O=C(CC#N)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 190.03800
- Monoisotopic Mass: 190.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.68000
- LogP: 2.21438
3-(4-Nitrophenyl)-3-oxopropanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(4-Nitrophenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110369-1g |
3-(4-Nitrophenyl)-3-oxopropanenitrile |
3383-43-5 | 95% | 1g |
$511.83 | 2023-09-02 | |
| Chemenu | CM157178-1g |
4-Nitrobenzoylacetonitrile |
3383-43-5 | 95% | 1g |
$599 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR932-50mg |
3-(4-Nitrophenyl)-3-oxopropanenitrile |
3383-43-5 | 98% | 50mg |
112.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR932-200mg |
3-(4-Nitrophenyl)-3-oxopropanenitrile |
3383-43-5 | 98% | 200mg |
251.0CNY | 2021-07-14 | |
| TRC | N545388-50mg |
3-(4-Nitrophenyl)-3-oxopropanenitrile |
3383-43-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N545388-100mg |
3-(4-Nitrophenyl)-3-oxopropanenitrile |
3383-43-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N545388-500mg |
3-(4-Nitrophenyl)-3-oxopropanenitrile |
3383-43-5 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM157178-1g |
4-Nitrobenzoylacetonitrile |
3383-43-5 | 95% | 1g |
$108 | 2022-12-31 | |
| abcr | AB245693-250 mg |
4-Nitrobenzoylacetonitrile, 97%; . |
3383-43-5 | 97% | 250mg |
€291.90 | 2023-04-27 | |
| abcr | AB245693-1 g |
4-Nitrobenzoylacetonitrile, 97%; . |
3383-43-5 | 97% | 1g |
€378.60 | 2023-04-27 |
3-(4-Nitrophenyl)-3-oxopropanenitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3383-43-5 (3-(4-Nitrophenyl)-3-oxopropanenitrile) Related Products
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- 34555-38-9(Benzenebutanenitrile,4-nitro-g-oxo-)
- 17408-16-1(3-nitro-1-phenylpropan-1-one)
- 3769-82-2(Ethanone,2-(4-nitrophenyl)-1-phenyl-)
- 17302-70-4(1-Butanone,1-[4-[2-(4-nitrophenyl)ethyl]phenyl]-)
- 21667-64-1(3-Nitrobenzoylacetonitrile)
- 1979-61-9(Ethanone, 1-(4-methylphenyl)-2-(4-nitrophenyl)-)
- 3769-84-4(4'-Nitro-2-phenylacetophenone)
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